Erbium-168

Specification

• CAS No.: 14833-43-3
• Molecular Formula: Er
• Molecular Weight: 167.93238 g/mol
• IUPAC Name: erbium-168
• Standard InChI: InChI=1S/Er/i1+1
• Standard InChI Key: UYAHIZSMUZPPFV-OUBTZVSYSA-N
• Isomeric SMILES: [168Er]
• SMILES: [Er]
• Canonical SMILES: [Er]

Introduction

Isotope	Mass (Da)	Natural abundance (atom %)	Nuclear spin (I)	Magnetic moment (μ/μ N)
162Er	161.928775 (4)	0.14 (1)	0
164Er	163.929198 (4)	1.61 (3)	0
166Er	165.930290 (4)	33.61 (35)	0
167Er	166.932046 (4)	22.93 (17)	7/2	-0.5665
168Er	167.932368 (4)	26.78 (26)	0
170Er	169.935461 (4)	14.93 (27)	0
This data illustrates that Er-168 has the second-highest natural abundance among erbium isotopes, representing approximately 26.78% of naturally occurring erbium.

Natural Abundance and Occurrence

Erbium-168 constitutes approximately 26.98% of naturally occurring erbium, making it one of the more abundant isotopes of this element. The natural abundance of an isotope refers to the percentage of that particular isotope found in natural samples of the element. This relatively high abundance makes Er-168 more readily available for research and applications compared to some other erbium isotopes.
While some sources report slightly different values for the natural abundance (ranging from 26.78% to 26.98%), this minor variation likely reflects different measurement methodologies or samples analyzed in various studies. The consistent finding across all sources confirms that Er-168 represents approximately one-quarter of all naturally occurring erbium atoms.
The abundance of Er-168 in nature has practical implications for its extraction and purification, as higher natural abundance generally facilitates more cost-effective separation from other isotopes when required for specific applications. This characteristic becomes particularly important when considering the production of enriched Er-168 for medical applications, such as the generation of Er-169 for therapeutic purposes.

Isotonic and Isobaric Relationships

Erbium-168 has important relationships with other nuclides in terms of its neutron and nucleon numbers. The isotone and isobar relationships provide valuable information for nuclear physicists and researchers studying nuclear structures and properties.
Er-168 has 100 neutrons in its nucleus, forming isotonic relationships (same neutron number) with several other elements. Additionally, it shares its mass number of 168 with various isobars (nuclei with the same total number of nucleons). The following table presents both the isotones with N=100 and isobars with A=168 related to Erbium-168:

Z	Isotone N = 100	Isobar A = 168
63	163Eu	168Eu
64	164Gd	168Gd
65	165Tb	168Tb
66	166Dy	168Dy
67	167Ho	168Ho
68	168Er	168Er
69	169Tm	168Tm
70	170Yb	168Yb
71	171Lu	168Lu
72	172Hf	168Hf
73	173Ta	168Ta
74	174W	168W
75	175Re	168Re
76	176Os	168Os
77	177Ir	168Ir
78	178Pt	168Pt
Of particular note is that 168Tm and 168Ho are direct parent isotopes of Er-168, meaning they can transform into Er-168 through appropriate nuclear decay processes.

Applications of Erbium-168

The primary application of Erbium-168 is as a precursor for the production of Erbium-169 (Er-169), a radioisotope with important medical applications. When Er-168 is subjected to neutron irradiation in a nuclear reactor, it can capture a neutron to form Er-169, which is a beta-emitting radioisotope with a half-life of 9.40 days.
Er-169 produced from Er-168 has established medical applications, particularly in the treatment of rheumatoid arthritis. In this application, Er-169 is used in the form of a citrate complex, which allows for targeted delivery to affected joints. The beta particles emitted by Er-169 can help reduce inflammation and pain associated with rheumatoid arthritis by irradiating the inflamed synovium and improving joint function.
Beyond its established use in arthritis treatment, Er-169 derived from Er-168 is being investigated for potential applications in cancer therapy. The beta-emitting properties of Er-169 make it a candidate for targeted radionuclide therapy, where the radioisotope can be attached to specific molecules that target cancer cells. This approach allows for localized radiation delivery to tumors while minimizing damage to surrounding healthy tissues.
Research into the potential of Er-169 for receptor-targeted radionuclide therapy has highlighted the importance of high specific molar activities, which requires efficient separation of Er-169 from Er-168 after neutron irradiation. This has led to the development of advanced separation techniques, including electromagnetic isotope separation and resonant laser ionization.

Medical Research Applications

Erbium-168, through its role in producing Er-169, has significant implications for medical research and therapeutic applications. While Er-169 in citrate form has been used for treating rheumatoid arthritis for some time, more recent research has explored its potential for targeted cancer therapy.
Preliminary in vitro experiments have been conducted using Er-169-PSMA-617, a molecule that combines Er-169 with a targeting agent that binds to prostate-specific membrane antigen (PSMA), which is overexpressed in many prostate cancer cells. These studies have shown promising results in reducing tumor cell viability, suggesting potential applications in treating prostate cancer and potentially other malignancies.
The beta-emitting characteristics of Er-169 make it particularly suitable for treating small to medium-sized tumors, as the beta particles have a limited tissue penetration range that can deliver localized radiation to tumor cells while sparing surrounding healthy tissues. Additionally, Er-169 emits X-rays with an average energy of 48.8 keV, which can be used for imaging purposes to track the distribution of the radiopharmaceutical in the body.
Another interesting avenue of research involves combining Er-169 with Er-165, another erbium radioisotope, to study the additive therapeutic effects of Auger electrons. This combination approach might provide enhanced therapeutic efficacy through multiple radiation mechanisms, but requires the availability of these radioisotopes in suitable quality for pre-clinical studies. The advancement of Er-169 from arthritis treatment to potential cancer therapy illustrates the evolving applications of Erbium-168 and highlights the importance of continued research in isotope production, separation, and purification techniques to support these medical applications.